PHPS1 Sodium

• Molecular Formula: C21H14N5NaO6S
• Molecular Weight: 487.4 g/mol
• InChI: InChI=1S/C21H15N5O6S.Na/c27-21-20(23-22-15-8-12-18(13-9-15)33(30,31)32)19(14-6-10-17(11-7-14)26(28)29)24-25(21)16-4-2-1-3-5-16;/h1-13,24H,(H,30,31,32);/q;+1/p-1
• InChIKey: MNHVHZFYTKWRFD-UHFFFAOYSA-M

PHPS1 Sodium: Selective SHP2 (PTPN11) Inhibitor

PHPS1 Sodium, chemically designated as phenylhydrazonopyrazolone sulfonate 1 sodium salt , is a cell-permeable, active-site-targeting inhibitor of the Src homology region 2 domain-containing phosphatase 2 (SHP2, encoded by the PTPN11 gene) . It acts as a phosphotyrosine mimetic and binds competitively with substrate to the catalytic domain of SHP2, thereby blocking its phosphatase activity . The compound is supplied as a sodium salt (C21H14N5O6SNa, molecular weight 487.42) to enhance aqueous solubility and handling characteristics . PHPS1 Sodium is a foundational chemical probe for dissecting SHP2-mediated signal transduction in growth factor, cytokine, and oncogenic signaling cascades [1].

Active-site orthosteric inhibitor of SHP2 phosphatase

SHP2-over-SHP1 selectivity for pathway-specific studies

Sodium salt form supports aqueous dilution workflows

• [1] Hellmuth K, et al. Specific inhibitors of the protein tyrosine phosphatase Shp2 identified by high-throughput docking. Proc Natl Acad Sci U S A. 2008;105(20):7275-80. View Source

PHPS1 Sodium: Why Substitution Is Unsound

Substitution of PHPS1 Sodium with other SHP2 inhibitors such as NSC-87877 or allosteric agents like SHP099 introduces significant experimental variance that can invalidate comparative analyses. SHP2 inhibitors exhibit profound differences in their selectivity profile across the PTP family (Shp1, PTP1B), mechanism of enzyme inhibition (orthosteric vs. allosteric), and physicochemical properties, which together dictate cell permeability, effective working concentration, and off-target liabilities [1][2]. These parameters are not interchangeable; a change in inhibitor can fundamentally alter the biological outcome in cellular and in vivo models. The following quantitative evidence demonstrates precisely where PHPS1 Sodium provides verifiable differentiation that is essential for scientific selection and procurement decisions [2].

NSC-87877: dual SHP2/SHP1 inhibition may confound SHP2-specific phenotypic attribution.

SHP099: allosteric mechanism may not recapitulate effects of active-site blockade on scaffolding functions.

PHPS1 free acid: poor aqueous solubility may limit buffer-based assay compatibility and require higher DMSO levels.

• [1] Hellmuth K, et al. Specific inhibitors of the protein tyrosine phosphatase Shp2 identified by high-throughput docking. Proc Natl Acad Sci U S A. 2008;105(20):7275-80. View Source
• [2] Chen YN, et al. Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Nature. 2016;535(7610):148-52. View Source

PHPS1 Sodium: Quantitative Evidence vs. Other SHP2 Inhibitors

Differential SHP2 Catalytic Domain Inhibition vs. NSC-87877

PHPS1 Sodium demonstrates significantly higher potency against the SHP2 catalytic domain compared to the first-generation probe NSC-87877. In a standardized fluorescence-based phosphatase assay using the SHP2 catalytic domain and DiFMUP substrate, PHPS1 achieved an IC50 of 370 nM, whereas NSC-87877 required a concentration of 1,500 nM to achieve the same level of enzyme inhibition [1]. This 4.05-fold difference in potency translates to a lower effective working concentration for PHPS1 Sodium, which can be a critical advantage in cellular assays where high compound concentrations may introduce cytotoxicity or solubility issues.

Potency vs. NSC-87877

Head-to-head

IC50: 370 nM (PHPS1) vs. 1,500 nM (NSC-87877)
4.05-fold difference

Supports lower working concentration context

Fluorescence-based DiFMUP assay, SHP2 catalytic domain

Evidence Dimension	SHP2 Catalytic Domain Inhibitory Potency (IC50)
Target Compound Data	370 nM (PHPS1 Sodium)
Comparator Or Baseline	1,500 nM (NSC-87877)
Quantified Difference	4.05-fold greater potency for PHPS1 Sodium
Conditions	Fluorescence-based enzymatic assay using SHP2 catalytic domain (aa246-593) and 10 μM DiFMUP substrate

Why This Matters

This quantitative difference in potency directly impacts experimental design, as PHPS1 Sodium achieves effective enzyme inhibition at lower concentrations, reducing the risk of off-target effects and solubility-related artifacts common at higher doses.

• [1] Reaction Biology Corp. PTPN11/SHP2-CD Phosphatase Assay Service Datasheet. View Source

Orthosteric vs. Allosteric SHP2 Inhibition

PHPS1 Sodium is an orthosteric, active-site inhibitor, while SHP099 is an allosteric inhibitor that stabilizes the auto-inhibited conformation of SHP2 [1][2]. This mechanistic distinction results in a fundamentally different selectivity fingerprint. PHPS1 Sodium is selective for SHP2 over the closely related phosphatase SHP1, with a reported 14.7-fold selectivity (Ki: 0.73 μM for SHP2 vs. 10.7 μM for SHP1) . In contrast, SHP099 exhibits no detectable activity against SHP1, indicating a much higher, but mechanistically distinct, level of selectivity that may not recapitulate the effects of active-site blockade [1].

Selectivity Mechanism

Cross-study comparable

14.7-fold SHP2-over-SHP1 (Ki); SHP099 shows no SHP1 activity

Mechanism-based selectivity context

Orthosteric vs. allosteric mode; recombinant enzyme assays

Evidence Dimension	SHP2 vs. SHP1 Selectivity
Target Compound Data	14.7-fold selective for SHP2 over SHP1 (Ki values: 0.73 μM vs. 10.7 μM)
Comparator Or Baseline	SHP099 shows no activity against SHP1 up to 30 μM [1]
Quantified Difference	PHPS1 Sodium is an active-site binder with 14.7-fold selectivity; SHP099 is an allosteric inhibitor with >411-fold selectivity (based on lower limit of detection)
Conditions	In vitro phosphatase activity assays with recombinant enzymes

Why This Matters

The choice between an orthosteric and an allosteric inhibitor is not interchangeable. PHPS1 Sodium directly competes with phosphotyrosine substrates at the catalytic site, providing a specific tool to probe active-site function, whereas SHP099 locks the enzyme in an inactive conformation, which may have different downstream effects on scaffolding functions.

• [1] Chen YN, et al. Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Nature. 2016;535(7610):148-52. View Source
• [2] Garcia Fortanet J, et al. Allosteric Inhibition of SHP2: Identification of a Potent, Selective, and Orally Efficacious Phosphatase Inhibitor. J Med Chem. 2016;59(17):7773-82. View Source

Aqueous Solubility: Sodium Salt vs. Free Acid Form

PHPS1 is commercially available in both free acid and sodium salt forms. While the free acid form (PHPS1) has a reported solubility of 93 mg/mL in DMSO, it is essentially insoluble in water . The sodium salt (PHPS1 Sodium), however, provides improved aqueous solubility, which is critical for in vivo dosing, cell culture experiments, and buffer preparation. Technical datasheets indicate PHPS1 Sodium is soluble in DMSO to at least 20 mM and, when warmed, can be prepared at 10 mg/mL in DMSO as a clear solution . This enhanced handling characteristic, due to the sulfonate sodium salt moiety, directly facilitates the preparation of stock solutions and working concentrations for reproducible experimental protocols .

Salt Form Solubility

Data to verify

Sodium salt: aqueous compatible; free acid: water insoluble

Formulation-dependent solubility context

Supplier-reported solubility data

Evidence Dimension	Solubility in Aqueous Buffer
Target Compound Data	PHPS1 Sodium: Soluble to 20 mM in DMSO; significantly improved aqueous compatibility
Comparator Or Baseline	PHPS1 (free acid): DMSO-soluble (93 mg/mL) but insoluble in water
Quantified Difference	Sodium salt form confers aqueous solubility and ease of handling not present in the free acid
Conditions	Standard vendor-reported solubility characteristics at room temperature/25°C

Why This Matters

For procurement, the sodium salt form (PHPS1 Sodium) is the preferred choice for any experiment requiring aqueous dilution, in vivo administration, or minimal use of organic solvents like DMSO, thereby reducing solvent-induced artifacts and simplifying experimental workflows.

In Vivo Efficacy in Rodent Disease Models

PHPS1 Sodium has demonstrated statistically significant in vivo efficacy across multiple independent, disease-relevant murine models, providing confidence in its utility beyond simple cell culture. In a diabetic nephropathy model (db/db mice), pharmacological inhibition of SHP2 with PHPS1 Sodium significantly alleviated disease markers and attenuated renal inflammation [1]. In a separate study, administration of PHPS1 Sodium at 3 mg/kg via intraperitoneal injection significantly decreased atherosclerotic plaque size in the aortas of Ldlr-/- mice fed a high-fat diet, indicating a protective effect against atherosclerosis development [2].

In Vivo Model Response

Context-dependent

3 mg/kg i.p. reduced plaque in Ldlr-/- mice; alleviated nephropathy markers in db/db mice vs. vehicle

Model-response endpoint context

Murine disease models; peer-reviewed studies

Evidence Dimension	In vivo efficacy in disease models
Target Compound Data	PHPS1 Sodium (3 mg/kg, i.p.) significantly reduced aortic plaque size in Ldlr-/- mice [2]; alleviated diabetic nephropathy in db/db mice [1]
Comparator Or Baseline	Vehicle control
Quantified Difference	Statistically significant improvement in disease endpoints
Conditions	Murine models of diabetic nephropathy (db/db mice) and atherosclerosis (Ldlr-/- mice on high-fat diet)

Why This Matters

Demonstrated in vivo activity in peer-reviewed studies validates that PHPS1 Sodium achieves sufficient exposure and target engagement to produce a therapeutic effect, a critical selection criterion for researchers moving from in vitro to preclinical animal studies.

• [1] Zhao Y, et al. Targeting Src homology phosphatase 2 ameliorates mouse diabetic nephropathy by attenuating ERK/NF-κB pathway-mediated renal inflammation. Cell Commun Signal. 2023;21(1):362. View Source
• [2] Chen J, et al. SHP2 inhibitor PHPS1 protects against atherosclerosis by inhibiting smooth muscle cell proliferation. BMC Cardiovasc Disord. 2018;18(1):72. View Source

PTP Selectivity Profile vs. NSC-87877

PHPS1 Sodium and the early-generation probe NSC-87877 exhibit critical differences in their selectivity against the closely related phosphatase SHP1. While NSC-87877 is reported to be essentially non-selective between SHP2 (IC50 ~318 nM) and SHP1 (IC50 ~355 nM) , PHPS1 Sodium provides a 14.7-fold selectivity window (Ki: 0.73 μM for SHP2 vs. 10.7 μM for SHP1) . This selectivity is further supported by IC50 data showing inhibition of SHP-1 at a much higher concentration (30 μM) compared to SHP2 (2.1 μM) [1].

Selectivity vs. NSC-87877

Head-to-head

14.7-fold selective (Ki); NSC-87877 non-selective (SHP2 ~318 nM, SHP1 ~355 nM IC50)

Selectivity context may reduce SHP1 interference

Recombinant enzyme assays

Evidence Dimension	Selectivity for SHP2 over SHP1
Target Compound Data	PHPS1 Sodium: 14.7-fold selective (Ki SHP2: 0.73 μM; Ki SHP1: 10.7 μM)
Comparator Or Baseline	NSC-87877: Non-selective (IC50 SHP2: ~318 nM; IC50 SHP1: ~355 nM)
Quantified Difference	PHPS1 Sodium is selective; NSC-87877 is a dual SHP2/SHP1 inhibitor
Conditions	In vitro phosphatase activity assays with recombinant enzymes

Why This Matters

For experiments designed to isolate the specific function of SHP2 versus the related phosphatase SHP1, PHPS1 Sodium is a superior tool compared to NSC-87877, which cannot differentiate between the two enzymes and thus confounds data interpretation.

• [1] Anjiechem. PHPS1 sodium product page. View Source

PHPS1 Sodium: Best-Fit Application Scenarios

SHP2-Specific Signaling Dissection

When the experimental objective requires the specific interrogation of SHP2's enzymatic function without confounding inhibition of the closely related phosphatase SHP1, PHPS1 Sodium is the appropriate tool compound. Its 14.7-fold selectivity for SHP2 over SHP1, as established by Ki values, allows researchers to attribute observed phenotypes to SHP2 with a higher degree of confidence compared to non-selective inhibitors like NSC-87877 .

Orthosteric Active-Site Blockade Validation

For studies aiming to understand the specific role of SHP2's catalytic activity, as opposed to its scaffolding functions, PHPS1 Sodium provides the necessary mechanism of action. As a substrate-competitive, orthosteric inhibitor, it directly blocks the enzyme's active site . This is distinct from allosteric inhibitors like SHP099, which lock the enzyme in an auto-inhibited conformation and may have different effects on SHP2's non-catalytic functions [1].

In Vivo SHP2 Studies for Fibrosis and Inflammation

Researchers planning to transition SHP2 target validation from in vitro to in vivo models should consider PHPS1 Sodium, as it has a documented track record of efficacy in peer-reviewed animal studies. The compound has been successfully used to ameliorate disease phenotypes in models of diabetic nephropathy , atherosclerosis , and acute kidney injury [2], providing a validated dosing and experimental framework.

Low-DMSO Cell-Based Assays

In sensitive cell-based assays where high concentrations of DMSO can cause cytotoxicity or other artifacts, the sodium salt form of PHPS1 is the preferred choice. Its improved aqueous compatibility compared to the free acid form allows for the preparation of stock solutions and working dilutions that minimize the final DMSO concentration in the culture medium , leading to more physiologically relevant and reproducible data.

Application

Selection Property

Validation Focus

SHP2-specific signaling studies

SHP2-over-SHP1 selectivity window

Phenotypic attribution to SHP2

Orthosteric active-site blockade studies

Substrate-competitive inhibition mechanism

Catalytic vs. scaffolding function separation

In vivo model-response studies

Reported in vivo endpoint response

Disease-model endpoint monitoring

Low-DMSO cell-based assays

Sodium salt aqueous compatibility

DMSO artifact minimization

• [1] Chen YN, et al. Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Nature. 2016;535(7610):148-52. View Source
• [2] Li X, et al. SHP2 inhibitor PHPS1 ameliorates acute kidney injury by Erk1/2-STAT3 signaling in a combined murine hemorrhage followed by septic challenge model. Mol Med. 2020;26(1):89. View Source